Cas no 25771-89-5 (Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate)

• Product Name: Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate
• CAS No: 25771-89-5
• MF: C₁₂H₉Cl₂NO₃
• MW: 286.110761404037
• MDL: MFCD00173372
• CID: 268344
• PubChem ID: 269214
• Update Time: 2025-06-26

Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate
• 3-Quinolinecarboxylicacid, 6,8-dichloro-4-hydroxy-, ethyl ester
• 6,8-Dichloro-4-hydroxyquinoline-3-carboxylic acid ethyl ester
• ethyl 6,8-dichloro-4-oxo-1H-quinoline-3-carboxylate
• MFCD00173372
• BIM-0045189.P001
• NSC109821
• CS-0450257
• ethyl 6,8-dichloro-4-hydroxy-3-quinolinecarboxylate
• NSC-109821
• 6,8-Dichloro-4-hydroxyquinoine-3-carboxylic acid ethyl ester
• CBMicro_045365
• Oprea1_668374
• AB04321
• FT-0726491
• ethyl 6, 8-dichloro-4-oxo-1H-quinoline-3-carboxylate
• AKOS003363425
• 25771-89-5
• AKOS001651859
• SR-01000479810
• ethyl 6,8-dichloro-4-oxo-1,4-dihydroquinoline-3-carboxylate
• ETHYL6,8-DICHLORO-4-HYDROXYQUINOLINE-3-CARBOXYLATE
• J-650172
• 6J-006
• SR-01000479810-1
• DTXSID70296539
• F0915-7503
• DB-067460
• STK151297
• STK010627

• MDL： MFCD00173372
• Inchi： 1S/C12H9Cl2NO3/c1-2-18-12(17)8-5-15-10-7(11(8)16)3-6(13)4-9(10)14/h3-5H,2H2,1H3,(H,15,16)
• InChI Key： HFSJXUVDOXWRGT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2C(C(C(=O)OCC)=CNC=21)=O)Cl

Computed Properties

• Exact Mass: 284.99600
• Monoisotopic Mass: 284.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 59.42000
• LogP: 3.42390

Additional information on Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate

Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate: A Comprehensive Overview

Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate (CAS No: 25771-89-5) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the quinoline derivative family, which has been extensively studied due to its unique electronic properties and potential uses in pharmaceuticals, agrochemicals, and advanced materials. The structure of Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate is characterized by a quinoline ring system with substituents at positions 3, 4, 6, and 8, including two chlorine atoms and a hydroxyl group at position 4. The ethyl ester group at position 3 further enhances its chemical versatility.

The synthesis of Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate involves a series of well-defined organic reactions, including Friedel-Crafts acylation and subsequent substitution reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments have significantly contributed to the scalability of this compound for industrial applications.

One of the most promising applications of Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate lies in its potential as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The compound's electronic properties make it an ideal candidate for constructing heterojunctions in organic electronics. Recent studies have demonstrated that films prepared from this compound exhibit excellent charge transport characteristics, making them suitable for high-performance electronic devices.

In the pharmaceutical industry, Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate has shown potential as an intermediate in drug discovery programs targeting various diseases. Its quinoline backbone is known to exhibit bioactivity against several enzymes and receptors, making it a valuable starting material for medicinal chemists. For instance, derivatives of this compound have been investigated for their anti-inflammatory and anticancer properties. These findings highlight the importance of further research into its pharmacological profiles.

The environmental impact of Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate has also been a topic of interest among researchers. Studies on its biodegradability and ecotoxicity have provided insights into its potential risks to aquatic ecosystems. While preliminary data suggest that the compound is not highly toxic to aquatic organisms under standard conditions, further research is needed to fully understand its environmental fate and impact.

From a manufacturing perspective, the production of Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate requires stringent quality control measures to ensure product consistency and safety. The use of modern analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry has enabled precise characterization of the compound at various stages of production. These advancements have not only improved product quality but also enhanced the overall efficiency of manufacturing processes.

In conclusion, Ethyl 6,8-dichloro-4-hydroxyquinoline-3-carboxylate (CAS No: 25771-89-5) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and favorable electronic properties make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more significant role in shaping future innovations in chemistry and materials science.